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Introduction

Coactivator-associated arginine methyltransferase 1 (CARM1), also known as PRMT4, is a
pivotal enzyme that catalyzes the transfer of methyl groups to arginine residues on both
histone and non-histone proteins.[1][2][3] This post-translational modification plays a crucial
role in a multitude of cellular processes, including transcriptional regulation, chromatin
remodeling, mMRNA splicing, and signal transduction.[1][2][3] Aberrant CARML1 activity has been
implicated in the pathogenesis of various cancers, making it a compelling therapeutic target.[1]
[2][3] SGC2085 is a potent and selective small molecule inhibitor of CARM1, serving as a
valuable chemical probe to elucidate the multifaceted functions of CARML1 in cancer biology.
This technical guide provides an in-depth overview of SGC2085, its mechanism of action, and
detailed protocols for its application in studying CARML1's role in cancer cells.

SGC2085: A Potent and Selective CARM1 Inhibitor

SGC2085 is a cell-permeable chemical probe that offers high potency and selectivity for
CARML1. While it also shows some activity against PRMT6 at higher concentrations, it is largely
selective over other protein arginine methyltransferases.
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Quantitative Data

The following table summarizes the known inhibitory activity of SGC2085. It is important to note
that while the in vitro IC50 against the CARM1 enzyme is well-established, comprehensive data
on its IC50 values across a wide range of cancer cell lines are not readily available in publicly
accessible literature. Researchers are encouraged to determine the optimal concentration for
their specific cell line and experimental conditions.
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Cell-free enzymatic CARM1
CARM1 50 nM
assay methyltransferase
activity.[4][5][6]
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determination.

CARM1 Signaling Pathways in Cancer

CARML1 is integrated into several key signaling pathways that are frequently dysregulated in
cancer. Understanding these pathways is crucial for interpreting the effects of SGC2085.

CARML1 in Wnt/3-catenin Signaling

CARML1 acts as a coactivator for B-catenin, a central component of the Wnt signaling pathway.
[7] In many cancers, particularly colorectal cancer, aberrant Wnt signaling leads to the
accumulation of nuclear [3-catenin, which then drives the expression of target genes involved in
proliferation and survival.[7] CARM1 enhances the transcriptional activity of the B-catenin/TCF
complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583776?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

